Cas no 357951-57-6 (4-chloro-2-methyl-3-(propan-2-yl)quinoline)
4-chloro-2-methyl-3-(propan-2-yl)quinoline is a synthetic organic compound with notable chemical properties. This compound exhibits excellent solubility in various organic solvents, making it suitable for diverse applications. Its unique structure contributes to its stability and reactivity, rendering it a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals. The presence of the chloro and methyl groups enhances its selectivity and efficiency in chemical reactions.
357951-57-6 structure
Product Name:4-chloro-2-methyl-3-(propan-2-yl)quinoline
CAS No:357951-57-6
MF:C13H14ClN
MW:219.709962368011
CID:1477465
PubChem ID:16090586
Update Time:2025-07-26
4-chloro-2-methyl-3-(propan-2-yl)quinoline Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 4-chloro-2-methyl-3-(1-methylethyl)-
- 4-chloro-2-methyl-3-propan-2-ylquinoline
- Z1037541924
- SCHEMBL7125134
- AKOS012210153
- 357951-57-6
- 4-chloro-2-methyl-3-(propan-2-yl)quinoline
- 4-CHLORO-3-ISOPROPYL-2-METHYLQUINOLINE
- CS-0233078
- EN300-130648
-
- Inchi: 1S/C13H14ClN/c1-8(2)12-9(3)15-11-7-5-4-6-10(11)13(12)14/h4-8H,1-3H3
- InChI Key: KPJBXWZOABNBLN-UHFFFAOYSA-N
- SMILES: ClC1C2C=CC=CC=2N=C(C)C=1C(C)C
Computed Properties
- Exact Mass: 219.08162
- Monoisotopic Mass: 219.0814771g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89
4-chloro-2-methyl-3-(propan-2-yl)quinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C378198-10mg |
4-chloro-2-methyl-3-(propan-2-yl)quinoline |
357951-57-6 | 10mg |
$ 50.00 | 2022-04-28 | ||
| TRC | C378198-50mg |
4-chloro-2-methyl-3-(propan-2-yl)quinoline |
357951-57-6 | 50mg |
$ 185.00 | 2022-04-28 | ||
| TRC | C378198-100mg |
4-chloro-2-methyl-3-(propan-2-yl)quinoline |
357951-57-6 | 100mg |
$ 275.00 | 2022-04-28 | ||
| Enamine | EN300-130648-0.05g |
4-chloro-2-methyl-3-(propan-2-yl)quinoline |
357951-57-6 | 95.0% | 0.05g |
$166.0 | 2025-02-21 | |
| Enamine | EN300-130648-0.1g |
4-chloro-2-methyl-3-(propan-2-yl)quinoline |
357951-57-6 | 95.0% | 0.1g |
$248.0 | 2025-02-21 | |
| Enamine | EN300-130648-0.25g |
4-chloro-2-methyl-3-(propan-2-yl)quinoline |
357951-57-6 | 95.0% | 0.25g |
$353.0 | 2025-02-21 | |
| Enamine | EN300-130648-0.5g |
4-chloro-2-methyl-3-(propan-2-yl)quinoline |
357951-57-6 | 95.0% | 0.5g |
$557.0 | 2025-02-21 | |
| Enamine | EN300-130648-1.0g |
4-chloro-2-methyl-3-(propan-2-yl)quinoline |
357951-57-6 | 95.0% | 1.0g |
$714.0 | 2025-02-21 | |
| Enamine | EN300-130648-2.5g |
4-chloro-2-methyl-3-(propan-2-yl)quinoline |
357951-57-6 | 95.0% | 2.5g |
$1399.0 | 2025-02-21 | |
| Enamine | EN300-130648-5.0g |
4-chloro-2-methyl-3-(propan-2-yl)quinoline |
357951-57-6 | 95.0% | 5.0g |
$2070.0 | 2025-02-21 |
4-chloro-2-methyl-3-(propan-2-yl)quinoline Related Literature
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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